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Compound of Interest

Compound Name: Triethylene glycol diacetate

Cat. No.: B090098 Get Quote

Technical Support Center: Triethylene glycol
diacetate
This technical support center provides guidance for researchers, scientists, and drug

development professionals on the safe handling and disposal of triethylene glycol diacetate.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with triethylene glycol diacetate?

A1: Triethylene glycol diacetate is generally considered to have low acute toxicity. However, it

can cause irritation upon contact with the skin and eyes.[1] When heated to decomposition, it

may emit acrid smoke and irritating fumes, including carbon monoxide.[1] It is important to

handle it in accordance with good industrial hygiene and safety practices.[2][3]

Q2: What personal protective equipment (PPE) is required when handling triethylene glycol
diacetate?

A2: The following personal protective equipment is recommended:

Eye Protection: Wear safety glasses with side shields or goggles that conform to EN166

(EU) or OSHA's 29 CFR 1910.133 standards.[3][4]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b090098?utm_src=pdf-interest
https://www.benchchem.com/product/b090098?utm_src=pdf-body
https://www.benchchem.com/product/b090098?utm_src=pdf-body
https://www.benchchem.com/product/b090098?utm_src=pdf-body
https://cameochemicals.noaa.gov/chemical/21170
https://cameochemicals.noaa.gov/chemical/21170
https://www.fishersci.fr/store/msds?partNumber=11303376&countryCode=FR&language=en
https://www.fishersci.com/store/msds?partNumber=AAL12789&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b090098?utm_src=pdf-body
https://www.benchchem.com/product/b090098?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAL12789&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAL12789&PLANT=d__ALF
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090098?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hand Protection: Protective gloves are recommended.[2][4] Nitrile rubber, chloroprene

rubber, or butyl rubber gloves are suitable options.[5]

Skin and Body Protection: Long-sleeved clothing is advised to prevent skin contact.[2][4] In

situations with a risk of splashing, an apron and protective boots may be necessary.[5]

Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory

protection is not typically required.[2][3][4] For large-scale use or in emergencies where

ventilation is insufficient, a NIOSH/MSHA or European Standard EN 136 approved respirator

with an appropriate filter for organic vapors should be used.[1][2][5]

Q3: How should I properly store triethylene glycol diacetate in the laboratory?

A3: Store triethylene glycol diacetate in a tightly closed container in a dry, cool, and well-

ventilated place.[2][3] It should be stored away from incompatible materials such as strong

oxidizing agents, strong acids, and strong bases.[3][6][7] Some sources also recommend

protecting it from light and storing it in a refrigerator.[1]

Q4: What is the correct procedure for disposing of waste triethylene glycol diacetate?

A4: Dispose of waste and residues in accordance with local, state, and federal regulations.[6]

Do not empty it into drains.[3] It may be possible to burn the chemical in a chemical incinerator

equipped with an afterburner and scrubber system.[8] Empty containers should be taken to an

approved waste handling site for recycling or disposal.[6]

Q5: What should I do in case of a small spill of triethylene glycol diacetate?

A5: For a small spill, use an absorbent material like vermiculite, dry sand, earth, or absorbent

paper to soak up the liquid.[1][6] The contaminated absorbent material and any contaminated

clothing should be sealed in a vapor-tight plastic bag for eventual disposal.[1] The spill area

should then be cleaned with a soap and water solution.[1] Ensure the area is properly cleaned

and verified by a safety officer before re-entry.[1]

Q6: What are the first aid measures for exposure to triethylene glycol diacetate?

A6:
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Eye Contact: Immediately rinse the eyes with plenty of water for at least 15 minutes, also

under the eyelids. Seek medical attention.[4]

Skin Contact: Wash the affected area immediately with plenty of soap and water for at least

15 minutes. If irritation develops and persists, seek medical attention.[1][4][6]

Inhalation: Move the individual to fresh air. If symptoms occur, get medical attention.[3][4]

Ingestion: Clean the mouth with water and drink plenty of water afterward. Seek medical

attention if symptoms occur.[4]

Quantitative Data
Property Value Source

Molecular Formula C10H18O6 [2]

Molecular Weight 234.25 g/mol [3]

Appearance Colorless liquid [3][4]

Odor
No information available/Slight

characteristic
[4][8]

Boiling Point 286 °C / 546.8 °F [3][4]

Melting Point -50 °C / -58 °F [3][4]

Flash Point 163 °C / 325.4 °F [3][4]

Specific Gravity 1.12 g/cm³ [3]

Water Solubility Soluble [4][9]

Experimental Protocols
Protocol for Small Spill Cleanup
This protocol outlines the steps for safely cleaning up a small spill of triethylene glycol
diacetate (less than 100 mL) in a laboratory setting.
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1. Immediate Actions: 1.1. Alert personnel in the immediate area of the spill. 1.2. If necessary,

evacuate the immediate area. 1.3. If the substance is volatile or if there is a risk of inhalation,

ensure adequate ventilation or perform the cleanup with appropriate respiratory protection.

2. Personal Protective Equipment (PPE): 2.1. At a minimum, wear the following PPE:

Safety goggles
Chemical-resistant gloves (e.g., nitrile)
Lab coat or long-sleeved clothing

3. Spill Containment and Absorption: 3.1. For very small spills, use absorbent paper to wipe up

the liquid.[1] 3.2. For slightly larger small spills, cover the spill with an inert absorbent material

such as vermiculite, dry sand, or earth.[6] 3.3. Start from the outside of the spill and work

inwards to prevent spreading.

4. Collection of Spilled Material: 4.1. Carefully scoop or sweep up the absorbed material. 4.2.

Place the contaminated absorbent material and any contaminated items (e.g., gloves, paper

towels) into a labeled, sealable, and chemically resistant waste container or a vapor-tight

plastic bag.[1]

5. Decontamination of Spill Area: 5.1. Wash the spill surface area thoroughly with soap and

water.[1] 5.2. Wipe the area dry with paper towels. 5.3. Place the cleaning materials into the

same hazardous waste container.

6. Waste Disposal: 6.1. Dispose of the sealed waste container according to your institution's

hazardous waste disposal procedures and local regulations.[6]

7. Post-Cleanup: 7.1. Remove and dispose of contaminated PPE in the appropriate waste

stream. 7.2. Wash hands thoroughly with soap and water. 7.3. Report the spill to the laboratory

supervisor or safety officer.
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Caption: Workflow for Safe Handling and Disposal of Triethylene Glycol Diacetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b090098?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090098?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

